Cas no 104899-67-4 (Hexacosanoic acid, phenylmethyl ester)

• Product Name: Hexacosanoic acid, phenylmethyl ester
• CAS No: 104899-67-4
• MF: C₃₃H₅₈O₂
• MW: 486.812430858612
• CID: 1146967
• PubChem ID: 13981852
• Update Time: 2025-04-20

Hexacosanoic acid, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexacosanoic acid, phenylmethyl ester
• benzyl hexacosanoate
• DTXSID10553774
• 104899-67-4
• benzyl n-hexacosanoate

• Inchi： 1S/C33H58O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-27-30-33(34)35-31-32-28-25-24-26-29-32/h24-26,28-29H,2-23,27,30-31H2,1H3
• InChI Key： CNQDGFDWQZTKGG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(CCCCCCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 486.44394
• Monoisotopic Mass: 486.44368109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 35
• Rotatable Bond Count: 27
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 11.11210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls